N-(4-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide
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Description
N-(4-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with complex structures including benzothiazole, isoxazole, and carboxamide functional groups have been synthesized through various chemical reactions, showcasing the versatility of organic synthesis in creating novel molecules. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derivatives have been synthesized from visnaginone and khellinone, demonstrating significant analgesic and anti-inflammatory activities, highlighting the synthesis's complexity and the functional diversity of the resulting compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This approach underlines the potential for synthesizing related compounds with specific functionalities for desired applications.
Biological Activities and Therapeutic Applications
The exploration of the biological activities of synthesized compounds is a crucial step in the development of new therapeutics. For example, derivatives of benzothiazole have been evaluated for their cytotoxic activities against Ehrlich Ascites Carcinoma cells, presenting a pathway for the development of potential anticancer agents (Hassan, Hafez, & Osman, 2014). Furthermore, compounds exhibiting selective inhibitory activity against histone deacetylase 6 (HDAC6) have shown promise in ameliorating Alzheimer's disease phenotypes, indicating their potential as therapeutic agents (Lee et al., 2018).
Antimicrobial and Antifungal Activity
The antimicrobial and antifungal properties of synthesized compounds are also of significant interest. Novel thiazolidine-2,4-dione carboxamide and amino acid derivatives have been synthesized and evaluated against a range of bacterial and fungal species, with some compounds displaying weak to moderate antibacterial and antifungal activities (Abd Alhameed et al., 2019). These findings contribute to the ongoing search for new antimicrobial agents in the face of rising antibiotic resistance.
properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-11-9-14(25-20-11)17(22)21(10-12-5-4-8-24-12)18-19-16-13(23-2)6-3-7-15(16)26-18/h3,6-7,9,12H,4-5,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHHDLWRZTHFWHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N(CC2CCCO2)C3=NC4=C(C=CC=C4S3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.